Cas no 84313-43-9 (H-Phe-D-Met-Arg-Phe-NH2 trifluoroacetate salt)

• Product Name: H-Phe-D-Met-Arg-Phe-NH2 trifluoroacetate salt
• CAS No: 84313-43-9
• MF: C₂₉H₄₂N₈O₄S
• MW: 598.759984493256
• CID: 707187
• PubChem ID: 90476640
• Update Time: 2025-10-20

H-Phe-D-Met-Arg-Phe-NH2 trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-phenylalanyl-D-methionyl-L-arginyl-
• (D-Met2)-FMRFamide
• H-Phe-D-Met-Arg-Phe-NH₂
• PHE-DMET-ARG-PHE-NH2
• (2S)-N-[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]-2-[[(2R)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanamide
• (S)-N-((S)-1-Amino-1-oxo-3-phenylPropan-2-yl)-2-((R)-2-((S)-2-amino-3-phenylPropanamido)-4-(methylthio)butanamido)-5-guanidinopentanamide
• Phe-D-Met-Arg-Phe amide
• 84313-43-9
• H-Phe-D-Met-Arg-Phe-NH2 trifluoroacetate salt

• Inchi： 1S/C29H42N8O4S/c1-42-16-14-23(35-26(39)21(30)17-19-9-4-2-5-10-19)28(41)36-22(13-8-15-34-29(32)33)27(40)37-24(25(31)38)18-20-11-6-3-7-12-20/h2-7,9-12,21-24H,8,13-18,30H2,1H3,(H2,31,38)(H,35,39)(H,36,41)(H,37,40)(H4,32,33,34)/t21-,22-,23+,24-/m0/s1
• InChI Key： WCSPDMCSKYUFBX-XQUALCHDSA-N
• SMILES： S(C)CC[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CCC/N=C(\N)/N)=O)NC([C@H](CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 598.30497302g/mol
• Monoisotopic Mass: 598.30497302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 22
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 246Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.032 g/l) (25 º C),

H-Phe-D-Met-Arg-Phe-NH2 trifluoroacetate salt Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Phe-D-Met-Arg-Phe-NH2 trifluoroacetate salt

Comprehensive Analysis of H-Phe-D-Met-Arg-Phe-NH2 Trifluoroacetate Salt (CAS No. 84313-43-9): Structure, Applications, and Research Insights

The tetrapeptide H-Phe-D-Met-Arg-Phe-NH2 trifluoroacetate salt (CAS 84313-43-9) is a synthetic bioactive compound with a meticulously designed sequence featuring D-methionine and L-phenylalanine residues. Its unique chiral configuration and C-terminal amidation enhance metabolic stability, making it a focal point in peptide-based drug discovery. Researchers increasingly prioritize such modified peptides due to their potential in addressing GPCR-targeted therapies and neuromodulation, aligning with trending searches like "peptide stability enhancement" and "D-amino acid therapeutic advantages."

Structurally, this compound’s arginine residue introduces cationic properties, while the trifluoroacetate counterion ensures solubility in polar solvents—a critical feature for formulation scientists investigating "peptide delivery systems." The presence of D-Met (vs. L-Met) confers resistance to enzymatic degradation, a hot topic in forums discussing "protease-resistant peptide design." Analytical techniques such as HPLC-MS and circular dichroism are essential for verifying its purity and secondary structure, frequently queried in academic databases.

Current applications span neuroscience research, particularly in studies exploring opioid receptor interactions, as users often search for "peptide ligands for pain management." Unlike conventional opioids, this tetrapeptide’s selective binding may reduce off-target effects—a trending angle in "next-generation analgesic" discussions. Additionally, its role in cell-penetrating peptide (CPP) conjugates garners attention in oncology circles, coinciding with rising queries like "peptide-drug conjugates 2024."

From a synthetic chemistry perspective, the solid-phase peptide synthesis (SPPS) protocol for CAS 84313-43-9 involves Fmoc-strategy and TFA cleavage, topics heavily searched by peptide chemists. Optimization of coupling reagents (e.g., HATU/DIPEA) and side-chain protection schemes are debated in specialty forums, reflecting the compound’s technical complexity. Notably, the trifluoroacetate salt form simplifies purification but requires careful pH adjustment—a nuance highlighted in "peptide salt exchange" tutorials.

Emerging trends link this compound to gut-brain axis studies, where modified peptides may modulate neuropeptide Y receptors—a hotspot in "microbiome-neuropeptide" research. Its potential in cosmeceuticals (e.g., anti-aging via collagen stimulation) also aligns with booming searches for "bioactive peptide skincare." However, challenges like oral bioavailability remain, driving interest in "peptide permeability enhancers," as documented in recent PubMed reviews.

Regulatory-wise, CAS 84313-43-9 is classified as a non-hazardous research chemical, but compliance with GLP standards is essential—a frequent query among preclinical researchers. Storage recommendations (-20°C, anhydrous) and lyophilization protocols are equally critical, often searched alongside "peptide stability under storage."

In conclusion, H-Phe-D-Met-Arg-Phe-NH2 trifluoroacetate salt exemplifies the convergence of peptide engineering and translational medicine. Its multifaceted applications—from central nervous system disorders to advanced drug formulations—mirror the interdisciplinary nature of modern bioorganic chemistry, addressing both academic curiosities and industry demands in an era dominated by "precision therapeutics."